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Compound of Interest

Compound Name: Azidopentanoic acid

Cat. No.: B8383811

Get Quote

Executive Summary: Resolving the Nomenclature
Conflict
In the cataloging of chemical reagents, redundancy often masquerades as variety. 5-

Azidopentanoic acid and 5-Azidovaleric acid are identical chemical entities.

5-Azidopentanoic acid: The IUPAC systematic name based on the five-carbon alkane chain

(pentane).

5-Azidovaleric acid: The trivial (common) name derived from valeric acid (pentanoic acid),

historically named after the Valerian plant.

For the purpose of drug discovery—specifically in PROTACs, Antibody-Drug Conjugates

(ADCs), and Click Chemistry—these terms are interchangeable. This guide treats them as a

singular functional unit (referenced herein as 5-Az-C5), focusing on its critical role as a flexible,

medium-length spacer for bio-orthogonal conjugation.
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Before integrating this linker into a workflow, its fundamental properties must be verified to

ensure compatibility with reaction conditions (solubility, pH stability).

Identity Matrix
Parameter Detail

CAS Number 79583-98-5

IUPAC Name 5-Azidopentanoic acid

Common Synonyms
5-Azidovaleric acid; Azido-C5-acid;

-Azidopentanoic acid

Molecular Formula

Molecular Weight 143.14 g/mol

Appearance Colorless to pale yellow viscous oil

Solubility
Soluble in DMSO, DMF, MeOH, DCM; Limited

solubility in water (acidic pH)

Nomenclature Visualization
The following diagram illustrates the convergence of naming conventions into a single

structural identity.
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Figure 1: Nomenclature convergence map confirming that trivial and systematic roots lead to

the identical CAS registry number.
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Synthesis and Activation Protocols
While 5-Az-C5 is commercially available, in-house synthesis is often required for scale-up or to

ensure fresh activation. The most robust route utilizes Ethyl 5-bromovalerate as the precursor

to avoid the purification difficulties associated with the amphiphilic nature of the free acid.

Protocol A: Synthesis of 5-Azidopentanoic Acid (Scale:
10 mmol)
Rationale: Direct displacement on the bromo-acid can lead to difficult extractions. Using the

ester allows for easy organic phase washing before the final hydrolysis.

Azidation:

Dissolve Ethyl 5-bromovalerate (2.09 g, 10 mmol) in anhydrous DMF (15 mL).

Add Sodium Azide (

) (1.30 g, 20 mmol, 2.0 eq). Caution: See Safety Section.

Stir at 60°C for 12 hours under

atmosphere.

Workup: Dilute with

(50 mL), extract with

(3 x 30 mL). Wash combined organics with brine, dry over

, and concentrate. Yields Ethyl 5-azidopentanoate (quant).

Hydrolysis:

Dissolve the crude ester in THF/MeOH/

(3:1:1, 20 mL).

Add LiOH·
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(1.2 g, 30 mmol). Stir at RT for 4 hours.

Workup: Acidify to pH 2 with 1M HCl. Extract with EtOAc (3 x 30 mL). Dry and

concentrate.

Result: Pure 5-Azidopentanoic acid (Oil).[1]

Protocol B: NHS-Ester Activation (Bioconjugation
Ready)
To couple this linker to lysine residues or N-terminal amines of proteins/E3 ligase ligands, it

must be converted to an N-hydroxysuccinimide (NHS) ester.

Reaction Setup:

Dissolve 5-Azidopentanoic acid (143 mg, 1.0 mmol) in dry DCM (5 mL).

Add N-Hydroxysuccinimide (NHS) (126 mg, 1.1 mmol).

Add EDC·HCl (210 mg, 1.1 mmol) (or DCC).

Execution:

Stir at RT for 12 hours.

Purification: The reaction can often be used crude if EDC is used (water-soluble urea

byproduct). For high purity, perform flash chromatography (Hexane/EtOAc).

Storage: Store at -20°C under Argon. Hydrolysis sensitive.

Mechanism of Action: The Click Chemistry Interface
The utility of 5-Az-C5 lies in its bio-orthogonality. The azide moiety is inert to biological

nucleophiles (amines, thiols) but reacts rapidly with alkynes.

Reaction Pathway Visualization
The following diagram details the two primary modes of conjugation: Copper-Catalyzed

(CuAAC) and Strain-Promoted (SPAAC).[2]
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Figure 2: Mechanistic pathways for conjugating 5-Az-C5 via CuAAC (Catalytic) and SPAAC

(Strain-promoted) chemistries.

Applications in Drug Discovery[5][6]
PROTAC Linker Design
In Proteolysis Targeting Chimeras (PROTACs), linker length determines the stability of the

Ternary Complex (Target:PROTAC:E3 Ligase).

Why C5? The 5-carbon chain (~6-7 Å) offers a "Goldilocks" zone—short enough to induce

cooperativity between the E3 ligase and the target protein, but flexible enough to avoid steric

clashes.

Case Study (ARV-771): While ARV-771 utilizes a complex linker system, analogues often

employ 5-azidopentanoic acid to screen linker length. The acid end couples to the VHL or

CRBN ligand (E3 anchor), leaving the azide free to "click" onto a library of warheads (target

ligands).

Antibody-Drug Conjugates (ADCs)
5-Az-C5 is utilized in site-specific conjugation.
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Engineering: An antibody is engineered with a non-natural amino acid (e.g., p-azidomethyl-L-

phenylalanine) or a specific glycan tag.

Conjugation: The 5-Azidopentanoic acid (attached to the cytotoxic payload) is clicked onto

the antibody.

Advantage: This yields a homogeneous Drug-to-Antibody Ratio (DAR), unlike random lysine

conjugation.

Safety & Handling: The "Rule of Six" Analysis
Organic azides possess high potential energy. Safety is determined by the Carbon/Nitrogen (

) ratio.[3]

For 5-Azidopentanoic acid (

):

Ratio:

Interpretation:

Ratio < 1: Explosive (Do not isolate).

Ratio 1 - 3:Energetic but manipulatable. Store cold, avoid neat heating, keep dilute.[3]

Ratio > 3: Generally stable.

Protocol Mandate:

Storage: -20°C.

Handling: Use a safety shield.[4][5] Do not distill. Avoid contact with metals (especially

Copper/Lead) in waste streams to prevent heavy metal azide formation.[5]

Disposal: Quench excess azide with 10% Sodium Nitrite/H2SO4 or specific commercial

quenching buffers before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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